N-(2,4-dimethylphenyl)-2-[(2-methyl-1H-indol-3-yl)sulfanyl]acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[(2-methyl-1H-indol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H20N2OS/c1-12-8-9-16(13(2)10-12)21-18(22)11-23-19-14(3)20-17-7-5-4-6-15(17)19/h4-10,20H,11H2,1-3H3,(H,21,22)
• InChI Key: XJOQZSLYQRHLHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=C(NC3=CC=CC=C32)C)C
• Molecular Formula: C19H20N2OS
• Molecular Weight: 324.4 g/mol

Description

N-(2,4-dimethylphenyl)-2-[(2-methyl-1H-indol-3-yl)sulfanyl]acetamide, also known as DASAM, is a novel compound with potential applications in scientific research. DASAM belongs to the class of indole-based compounds and has a unique chemical structure that makes it a promising candidate for various biological and pharmacological studies.

Scientific Research Applications

• Biological Screening and Fingerprint Applications : A study by Khan et al. (2019) explored the biological activities of derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide (T2288), revealing significant antibacterial, antifungal, and anthelmintic activities. Interestingly, one of the compounds demonstrated effectiveness in latent fingerprint detection on various flat surfaces, suggesting potential applications in forensic science (Khan et al., 2019).

• Synthesis and Structural Studies : Research by Skladchikov et al. (2013) focused on the synthesis and structure of N-acyl-N-(4-methyl-3,6-dihydro-2H-pyran-3-yl)-2-iodo-4,6-dimethylaniline derivatives. They explored the Heck cyclization process, which is crucial for the formation of various pharmaceutical and natural products (Skladchikov et al., 2013).

• Pharmacological Evaluation and Molecular Docking : Siddiqui et al. (2014) synthesized and evaluated N-substituted 5-[(4-chlorophenoxy) methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides, discovering their potential as antibacterial agents against various bacterial strains. Molecular docking studies indicated a significant correlation with bioactivity data, indicating their potential in drug discovery (Siddiqui et al., 2014).

• NMR Spectral Studies : Gowda et al. (2007) conducted 1H and 13C NMR spectral studies on N-(j, k-Dichlorophenyl)- and N-(j, k-Dimethylphenyl)-acetamides, providing insights into the influence of Cl and methyl substitution on chemical shifts. This research contributes to a deeper understanding of the structural aspects of these compounds (Gowda & Gowda, 2007).

• Vibrational Spectroscopic Signatures : A study by Mary et al. (2022) characterized the antiviral molecule N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide using Raman and Fourier transform infrared spectroscopy. The research highlights the importance of vibrational spectroscopic techniques in understanding the structural and electronic properties of such compounds (Mary et al., 2022).